![molecular formula C8H10O2 B1581188 1,4-Dihydro-2-methylbenzoic acid CAS No. 55886-48-1](/img/structure/B1581188.png)
1,4-Dihydro-2-methylbenzoic acid
Overview
Description
1,4-Dihydro-2-methylbenzoic acid, also known as homophthalic acid, is an organic compound with the molecular formula C9H10O2. It is a white crystalline powder that is sparingly soluble in water and soluble in organic solvents. This compound has gained significant attention in the scientific community due to its potential applications in various fields such as pharmaceuticals, agrochemicals, and polymers.
Scientific Research Applications
Synthesis of Anti-cancer Compounds
- The synthesis of 6-bromomethyl-3,4-dihydro-2-methyl-4-oxoquinazoline, a key intermediate in the creation of certain anti-cancer drugs, involves the use of 2-amino-5-methylbenzoic acid. This process demonstrates the potential of 1,4-dihydro-2-methylbenzoic acid derivatives in pharmacological applications (Cao Sheng-li, 2004).
Electrochemical Studies and Synthesis of New Derivatives
- Electrochemical oxidation studies involving 3,4-dihydroxybenzoic acid have led to the synthesis of new benzofuran derivatives. These studies highlight the role of this compound derivatives in electrochemical research and synthesis of novel chemical structures (A. B. Moghaddam et al., 2006).
In Vitro Cytostatic Activity in Cancer Cells
- Compounds isolated from the fungus Neosartorya pseudofischeri, including a derivative of 2,4-dihydroxy-6-methylbenzoic acid, have shown in vitro growth inhibitory activity in various cancer cell lines. This suggests the potential of this compound-related compounds in cancer research (A. Eamvijarn et al., 2012).
Development of Crystal Structures
- Research on the crystal structure of compounds like 6-(4-Methylphenyl)-1,3,5-triazine-2,4-diamine with 4-methylbenzoic acid contributes to the understanding of molecular interactions and the development of new crystalline materials (K. Thanigaimani et al., 2013).
Solubility and Solvent Effect Studies
- Studies on the solubility of 2-amino-3-methylbenzoic acid in various solvents are crucial for its purification process. Such research is essential for industrial applications and the development of pharmaceuticals (A. Zhu et al., 2019).
Photocatalytic Degradation Studies
- Research on the photocatalytic degradation of o-methylbenzoic acid using titanium dioxide highlights the potential environmental applications of this compound derivatives in water treatment and pollution control (K. H. Wang et al., 2000).
properties
IUPAC Name |
2-methylcyclohexa-2,5-diene-1-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O2/c1-6-4-2-3-5-7(6)8(9)10/h3-5,7H,2H2,1H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYUSHSKDGRZQOB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CCC=CC1C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60340419 | |
Record name | 1,4-Dihydro-2-methylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60340419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
55886-48-1 | |
Record name | 1,4-Dihydro-2-methylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60340419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,4-Dihydro-2-methylbenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 1,4-dihydro-2-methylbenzoic acid contribute to the photostabilization of mechanically treated wood pulp?
A: this compound acts as a hydrogen donor during the photodegradation process of lignin, a major component of wood pulp responsible for its light sensitivity. [, ]
- Mechanism: Instead of directly interfering with the initial photochemical reactions of lignin, the compound donates hydrogen atoms to reactive radical intermediates formed during lignin photodegradation. This donation helps to stabilize these radicals and prevent them from undergoing further reactions that lead to the formation of chromophoric groups responsible for the yellowing of paper. []
- Example: Research using a lignin model compound (3,4-dimethoxy-α-(2′-methoxyphenoxy)-acetophenone) demonstrated that the presence of this compound promotes the formation of 3,4-dimethoxyacetophenone, a product resulting from radical stabilization. []
- Conversion: In pulp samples, this compound gradually converts to o-toluic acid, further supporting the hydrogen donation mechanism. []
Q2: Can this compound interact with other organic molecules susceptible to photodegradation, and what is the mechanism?
A: Yes, research suggests that this compound can interact with other molecules prone to photodegradation, specifically those containing diene structures, through a hydrogen donation mechanism. []
- Model System: Studies using benzophenone (a known photosensitizer) and various dienes, including linoleic acid, revealed that this compound could donate hydrogen atoms to radicals generated during the photoreaction. []
- Impact: This hydrogen donation leads to the stabilization of these radicals and influences the final product distribution. For instance, in the case of linoleic acid, hydrogen donation by this compound influences the formation of conjugated isomers. []
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